![molecular formula C16H13Cl2NS2 B2971753 7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine CAS No. 303987-76-0](/img/structure/B2971753.png)
7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine (C7CBS2DHBzT) is a heterocyclic compound with a wide range of applications in the field of medicinal chemistry. It is an important intermediate in the synthesis of various pharmaceuticals, including antifungal, anti-inflammatory, and anti-cancer drugs. C7CBS2DHBzT has also been used in the synthesis of various biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO). In addition, C7CBS2DHBzT has been used in the preparation of a variety of other compounds, such as selective serotonin reuptake inhibitors (SSRIs) and other anti-depressants.
Scientific Research Applications
Pharmacological Profile
Benzothiazepines , including compounds similar to "7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine," are recognized for their broad spectrum of bioactivities, which has made them a focal point in pharmaceutical research. These compounds exhibit various biological activities, such as coronary vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker properties. Their diverse bioactivities underscore their potential as lead compounds in drug discovery, encouraging the development of novel benzothiazepine derivatives with improved efficacy and safety profiles (Dighe et al., 2015).
Synthetic Approaches
The synthesis of benzothiazepines, including variants of "7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine," has been a subject of considerable interest due to their therapeutic potential. Innovative synthetic methods have been developed to prepare these compounds, involving thiosulfonylation of alkenes with sulfur dioxide under non-metallic conditions, showcasing a radical process that proceeds smoothly at room temperature without catalysts or additives. This strategy represents an efficient route for generating seven-membered heterocyclic compounds containing a sulfonyl group, highlighting the versatility and adaptability of these synthetic approaches in creating benzothiazepine derivatives (He et al., 2018).
Novel Derivatives and Applications
Explorations into the benzothiazepine scaffold have led to the discovery of novel derivatives with potential applications in treating various health conditions. For example, tetralone-based benzothiazepine derivatives have been synthesized and shown to exhibit potent inhibitory effects on human carbonic anhydrase isoenzymes I and II, as well as antibacterial activities. These findings suggest that such derivatives could serve as leads for the development of new therapeutic agents targeting specific diseases (Ceylan et al., 2017).
properties
IUPAC Name |
7-chloro-4-[(3-chlorophenyl)methylsulfanyl]-2,3-dihydro-1,5-benzothiazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2NS2/c17-12-3-1-2-11(8-12)10-21-16-6-7-20-15-5-4-13(18)9-14(15)19-16/h1-5,8-9H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSFTUDGAIHFEQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C=C(C=C2)Cl)N=C1SCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2NS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.